Cas no 827603-92-9 (Acetamide, 2-[(R)-(diphenylmethyl)sulfinyl]-N-hydroxy-)

• Product name: Acetamide, 2-[(R)-(diphenylmethyl)sulfinyl]-N-hydroxy-
• CAS No: 827603-92-9
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 683255
• PubChem ID: 25271624

Acetamide, 2-[(R)-(diphenylmethyl)sulfinyl]-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(R)-(diphenylmethyl)sulfinyl]-N-hydroxy-
• 2-[(R)-benzhydrylsulfinyl]-N-hydroxyacetamide
• UNII-Z61JQF40LJ
• R-(+)-Adrafinil
• Z61JQF40LJ
• Q27295048
• RNW
• PD133012
• Adrafinil, (R)-
• Acetamide, 2-((R)-(diphenylmethyl)sulfinyl)-N-hydroxy-
• (R)-adrafinil
• 827603-92-9
• AKOS030563184
• 2-[(diphenylmethyl)-oxidanyl-$l^{3}-sulfanyl]-~{N}-oxidanyl-ethanamide

• Inchi： InChI=1S/C15H15NO3S/c17-14(16-18)11-20(19)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15,18H,11H2,(H,16,17)/t20-/m1/s1
• InChI Key： CGNMLOKEMNBUAI-HXUWFJFHSA-N
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)S(=O)CC(=O)NO

Computed Properties

• Exact Mass: 289.07726451g/mol
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.6Ų